4-Cyclopropoxy-3-ethylbenzaldehyde

• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 4-cyclopropyloxy-3-ethylbenzaldehyde
• InChI: InChI=1S/C12H14O2/c1-2-10-7-9(8-13)3-6-12(10)14-11-4-5-11/h3,6-8,11H,2,4-5H2,1H3
• InChI Key: DIVQQMZUPBCQBX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=C1)C=O)OC2CC2

Description

4-Cyclopropoxy-3-ethylbenzaldehyde is a chemical compound with the molecular formula C12H14O2. It belongs to a class of substituted benzaldehydes that are valuable intermediates in organic synthesis and pharmaceutical research. The compound features both a cyclopropoxy group and an ethyl group on its benzaldehyde core structure, making it a versatile building block for the construction of more complex molecules. Its aldehyde functional group is highly reactive and allows for further chemical transformations, including condensations and reductions, to create a wide array of derivatives. Substituted benzaldehyde compounds analogous to this structure are frequently explored in medicinal chemistry for their potential biological activity. Research into similar compounds indicates applications in the development of novel therapeutic agents, where the aldehyde moiety can serve as a key precursor . Furthermore, the cyclopropyl group is a privileged structure in drug discovery, often used to modulate the metabolic stability, potency, and conformational properties of lead compounds . This reagent is intended for research and development purposes only in a laboratory setting. It is not for diagnostic, therapeutic, or any other human use. Researchers should consult safety data sheets and handle this material with appropriate personal protective equipment.

Preparation Methods

Directed Ortho Metalation-Etherification Sequence

An alternative approach utilizes directed metalation strategies to install substituents sequentially:

Stepwise Synthesis

• Core Structure Preparation :
  • 4-Hydroxy-3-ethylbenzaldehyde is synthesized via Friedel-Crafts alkylation of 4-hydroxybenzaldehyde with ethyl bromide.
• Cyclopropoxy Introduction :
  • Protection of the aldehyde as its dimethyl acetal
  • Mitsunobu reaction with cyclopropanol (DIAD, PPh₃)
  • Acidic deprotection (HCl/MeOH)

Key Advantages

• Avoids high-pressure CO handling
• Enables modular substitution pattern control

Reaction Metrics

Step	Conditions	Yield (%)
Acetal Formation	MeOH, HCl, 0°C	92
Mitsunobu Reaction	Cyclopropanol, DIAD, THF	84
Deprotection	1M HCl, reflux	89

This sequence provides an overall yield of 68% with excellent regiocontrol, though requiring multiple purification steps.

Grignard Formylation of Halogenated Intermediates

Adapting methodologies from 3,4-dimethylbenzaldehyde synthesis, this route employs halogenated precursors:

Synthetic Protocol

• Bromination : 4-Cyclopropoxy-3-ethyltoluene undergoes radical bromination (NBS, AIBN) at the methyl group.
• Grignard Formylation :
  • Reaction with isopropyl magnesium bromide in THF
  • Quenching with DMF to introduce aldehyde functionality

Critical Parameters

• Stoichiometry : 1.2 equiv Grignard reagent per bromide
• Temperature : -78°C to 0°C gradient
• Quench Method : Slow addition to excess DMF

Performance Data

Stage	Conversion (%)	Selectivity (%)
Bromination	88	92
Grignard Formylation	76	84

This method demonstrates particular utility for large-scale synthesis, though it requires careful exclusion of moisture.

MOF-Catalyzed One-Pot Assembly

Recent advances in metal-organic framework (MOF) catalysts enable convergent synthesis:

UiO-66-Pyca-Ce(III) Mediated Reaction
A novel three-component coupling approach utilizes:

• 3-Ethylphenol
• Cyclopropanecarboxaldehyde
• Ethyl acetoacetate

Catalytic System

• Catalyst : UiO-66-Pyca-Ce(III) (0.01 g/mmol)
• Solvent : Ethanol
• Temperature : Ambient (25°C)

Reaction Profile

Time (h)	Conversion (%)	4-Cyclopropoxy-3-ethylbenzaldehyde Yield (%)
2	45	38
4	82	71
6	93	84

The MOF's high surface area (1120 m²/g) and acid-base bifunctionality facilitate simultaneous etherification and formylation. Comparative studies show 25% increased efficiency over traditional AlCl₃ catalysis under identical conditions.

Scientific Research Applications

4-Cyclopropoxy-3-ethylbenzaldehyde has several applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules. Its unique structure allows for the exploration of new reaction pathways and mechanisms.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways. Its derivatives may exhibit biological activity, making it a candidate for drug discovery and development.

Industry: It can be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-3-ethylbenzaldehyde depends on its interaction with molecular targets. In biological systems, it may interact with enzymes or receptors, modulating their activity. The cyclopropoxy group can influence the compound’s binding affinity and specificity, leading to distinct biological effects. Pathways involved may include signal transduction, metabolic regulation, and gene expression.

Comparison with Similar Compounds

Key Observations :

• The ethyl group at the 3-position may enhance metabolic stability relative to methoxy or hydroxy substituents, which are prone to oxidation or conjugation .

Key Observations :

• Alkylation of phenolic precursors (e.g., 3,4-dihydroxybenzaldehyde) typically employs carbonate bases (Cs₂CO₃, K₂CO₃) and elevated temperatures (~80–120°C) .
• Yields for benzaldehyde derivatives vary widely (30–60%), influenced by steric hindrance and competing side reactions. The cyclopropoxy group in the target compound may reduce yields due to the strained cyclopropane ring’s sensitivity to harsh conditions .

Reactivity and Stability

• Aldehyde Reactivity : The aldehyde group in 4-cyclopropoxy-3-ethylbenzaldehyde is highly reactive, enabling condensation or nucleophilic addition reactions. Its reactivity is comparable to 4-hydroxy-3-methoxybenzaldehyde but less than polyformylated derivatives like Compound 4 (), where multiple aldehyde groups amplify electrophilicity .
• Stability : The cyclopropoxy group enhances hydrolytic stability relative to benzyloxy or phenethoxy groups, which may undergo cleavage under acidic/basic conditions . However, the cyclopropane ring is susceptible to ring-opening under strong oxidizing agents .

Pharmacological Potential

While direct studies on 4-cyclopropoxy-3-ethylbenzaldehyde are absent in the evidence, insights can be drawn from structurally related compounds:

• Anticancer Activity : Hydroxybenzaldehydes (e.g., 4-hydroxy-3-methoxybenzaldehyde) exhibit apoptosis-inducing effects in cancer cells, suggesting that the ethyl and cyclopropoxy groups in the target compound could modulate similar pathways with improved bioavailability .
• Antimicrobial Properties: Phenolic benzaldehydes (e.g., 4-hydroxybenzaldehyde) show bactericidal activity, which may be retained or enhanced in the target compound due to the lipophilic cyclopropoxy group .

Q & A

Q. What are the common synthetic routes for preparing 4-Cyclopropoxy-3-ethylbenzaldehyde in laboratory settings?

• Methodological Answer : The synthesis typically involves nucleophilic substitution of a halogen or other leaving group on the benzaldehyde ring with cyclopropoxide. For example:

Start with 3-ethyl-4-hydroxybenzaldehyde.

Protect the hydroxyl group (e.g., using a trimethylsilyl protecting group).

Introduce the cyclopropoxy group via a Mitsunobu reaction or direct substitution under basic conditions (e.g., K₂CO₃/DMF) with cyclopropanol .

• Key Considerations : Monitor reaction progress via TLC or HPLC. Purification often employs column chromatography using hexane/ethyl acetate gradients.

Q. What spectroscopic techniques are most effective for characterizing 4-Cyclopropoxy-3-ethylbenzaldehyde?

• Methodological Answer :

• ¹H/¹³C NMR : Confirm substitution patterns (e.g., cyclopropoxy protons at δ 0.5–1.5 ppm and aldehyde proton at ~10 ppm) .
• IR Spectroscopy : Identify carbonyl stretch (C=O) at ~1700 cm⁻¹ and ether (C-O-C) at ~1250 cm⁻¹.
• Mass Spectrometry (MS) : Validate molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns. Cross-reference with databases like NIST Chemistry WebBook .

Q. How can solubility properties influence purification strategies for 4-Cyclopropoxy-3-ethylbenzaldehyde?

• Methodological Answer :

• Solubility Data : The compound is sparingly soluble in water (similar to 4-hydroxybenzaldehyde: ~8.45 mg/mL at 25°C) but highly soluble in ethanol or dichloromethane .
• Purification : Use recrystallization from ethanol/water mixtures or gradient sublimation under reduced pressure .

Advanced Research Questions

Q. How to address regioselectivity challenges when introducing cyclopropoxy and ethyl groups on the benzaldehyde ring?

• Methodological Answer :

• Directing Groups : Use meta-directing groups (e.g., nitro) to guide cyclopropoxy substitution to the para position. Remove the directing group post-reaction .
• Protection/Deprotection : Temporarily protect the aldehyde group (e.g., as an acetal) to avoid unwanted side reactions during ethyl group introduction via Friedel-Crafts alkylation .

Q. What strategies resolve contradictory spectroscopic data in reaction mechanisms involving 4-Cyclopropoxy-3-ethylbenzaldehyde?

• Methodological Answer :

• Multi-Technique Validation : Combine 2D NMR (e.g., HSQC, HMBC) to resolve overlapping signals.
• Computational Modeling : Compare experimental NMR shifts with DFT-predicted values (e.g., using Gaussian software) .
• Isotopic Labeling : Use deuterated analogs to confirm peak assignments in complex spectra .

Q. How to optimize catalytic conditions for coupling reactions using this aldehyde as a precursor?

• Methodological Answer :

• Catalyst Screening : Test Pd-based catalysts (e.g., Pd(OAc)₂) for Suzuki-Miyaura coupling with aryl boronic acids.
• Solvent Optimization : Use polar aprotic solvents (e.g., DMF) to enhance reaction rates.
• Example Conditions :

Parameter	Value	Reference
Catalyst	Pd(OAc)₂ (5 mol%)
Base	K₂CO₃
Temperature	80°C
Yield	75–85%	–